Cas no 1784240-82-9 (3-methyl-3-(N-methylacetamido)butanoic acid)

• Product Name: 3-methyl-3-(N-methylacetamido)butanoic acid
• CAS No: 1784240-82-9
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5638699
• PubChem ID: 83617796
• Update Time: 2023-09-10

3-methyl-3-(N-methylacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1784240-82-9
• EN300-28271172
• 3-methyl-3-(N-methylacetamido)butanoic acid

• Inchi： 1S/C8H15NO3/c1-6(10)9(4)8(2,3)5-7(11)12/h5H2,1-4H3,(H,11,12)
• InChI Key： VJMJCMNBSDFHGF-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)N(C(C)=O)C)=O

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids